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Compound of Interest

Compound Name: Acid Red 186

Cat. No.: B1585011 Get Quote

Introduction

Acid Red 186 is a monoazo, metal complex acid dye suitable for dyeing various substrates,

including leather, wool, silk, and nylon.[1][2] Its application in the leather industry provides

vibrant red shades with good light and washing fastness.[1] The dyeing mechanism of acid

dyes on leather involves the formation of ionic bonds between the anionic sulfonate groups of

the dye and the protonated amino groups of the collagen fibers in an acidic medium.[3] The

fixation of the dye is typically achieved by lowering the pH with an acid, such as formic or acetic

acid.[3][4] This document provides detailed protocols for the application of Acid Red 186 in

leather dyeing research, including experimental procedures and methods for evaluating the

dyeing performance.

Physicochemical Properties of Acid Red 186
A summary of the key properties of Acid Red 186 is presented below.
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Property Value Reference

C.I. Name Acid Red 186 [2]

C.I. Number 18810 [2]

Molecular Formula C₂₀H₁₄N₄Na₂O₈S₂ [2]

Molecular Weight 548.46 g/mol [2]

CAS Number 52677-44-8 [2]

Physical Form Purplish-red powder [2]

Solubility Soluble in water [1][2]

Experimental Protocols
Protocol 1: Drum Dyeing of Chrome-Tanned Leather with
Acid Red 186
This protocol outlines a general procedure for the drum dyeing of chrome-tanned leather.

Researchers should note that modifications may be necessary based on the specific

characteristics of the leather and the desired depth of shade.

Materials:

Chrome-tanned leather (wet blue), shaved to the desired thickness

Acid Red 186

Formic acid (or other suitable organic acid)

Ammonia or sodium bicarbonate (for neutralization)

Anionic or non-ionic penetrating/leveling agent

Fatliquor

Drum dyeing machine
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Procedure:

Washing and Neutralization: The chrome-tanned leather is washed in the drum with water at

approximately 35°C to remove salts and other impurities. The leather is then neutralized to a

pH of 4.5-5.5 using a mild alkali like sodium bicarbonate or ammonia.[3]

Dyeing:

The dye bath is prepared with a liquor ratio of 100-200% (based on the weight of the

leather).[3]

Acid Red 186 (1-5% on shaved weight, depending on the desired shade) is dissolved in

hot water and added to the drum.[3]

A penetrating or leveling agent (e.g., 0.5% on shaved weight) can be added to promote

even dye uptake.[5][6]

The drum is run at a controlled temperature, typically between 55-60°C for chrome-tanned

leather, for 30-90 minutes.[6]

Fixation: After the initial dyeing period, formic acid is slowly added in portions to lower the pH

of the dyebath to 3.5-4.0. This step is crucial for fixing the dye to the leather fibers.[3]

Rinsing and Fatliquoring: The dyed leather is rinsed thoroughly with water to remove any

unfixed dye. Following rinsing, a suitable fatliquor is added to the drum to lubricate the

leather fibers and impart softness.

Drying and Finishing: The leather is then dried and subjected to further finishing processes

as required.

Diagram of the Leather Dyeing Workflow:
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Leather Preparation

Dyeing Process

Post-Dyeing

Washing

Neutralization (pH 4.5-5.5)

Dye Bath Preparation
(Acid Red 186, Auxiliaries)

Dyeing (55-60°C, 30-90 min)

Fixation (Formic Acid, pH 3.5-4.0)

Rinsing

Fatliquoring

Drying & Finishing
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Controlling Factors

Resulting Effects

pH Dye Penetration

 Higher initial pH
 aids penetration

Dye Fixation

 Lower pH
 increases fixation

Temperature

 Higher temp
 increases penetration

Levelness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585011#application-of-acid-red-186-in-leather-
dyeing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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